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Fluorocyclohexanecarboxylic Acid

CAS No.: 174771-54-1; 95233-41-3

Cat. No.: B2591072

Get Quote

Introduction
As a Senior Application Scientist, I frequently consult with drug development teams utilizing

trans-4-Fluorocyclohexanecarboxylic Acid (CAS: 174771-54-1). This fluorinated alicyclic

compound is a highly valued building block in medicinal chemistry. The incorporation of a

fluorine atom profoundly alters the molecule's physicochemical properties—specifically

enhancing metabolic stability and modulating lipophilicity to improve 1[1]. However, these same

properties demand rigorous handling and personal protective equipment (PPE) protocols. This

guide provides an authoritative, self-validating operational framework for the safe handling,

experimental manipulation, and disposal of this compound.

Section 1: Physicochemical Properties & Hazard
Causality
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Before interacting with any chemical, one must understand the mechanistic basis of its

hazards. trans-4-Fluorocyclohexanecarboxylic Acid is classified under the Globally

Harmonized System (GHS) as an2[2]. The carboxylic acid moiety acts as a proton donor,

leading to acute tissue irritation upon contact. Concurrently, the strong, highly electronegative

C-F bond increases the molecule's lipophilicity (3)[3]. If the solid dust contacts the moisture of

the skin or mucous membranes, this lipophilic character facilitates rapid cellular penetration,

exacerbating the localized acidic damage (2)[2].

Table 1: Quantitative Data & Hazard Summary
Property / Hazard Value / Classification

Causality & Operational
Implication

CAS Number
174771-54-1 (also 95233-41-

3)

Essential for exact SDS

retrieval and inventory

tracking.

Molecular Weight 2[2]
Used for precise stoichiometric

calculations in synthesis.

Physical State 4[4]

Prone to aerosolization during

weighing; requires draft-free

enclosure.

H302 2[2]

Strict prohibition of mouth-

pipetting or eating in the lab

space.

H315 / H319 2[2]
Mandates chemical-resistant

dermal and ocular barriers.

H335 2[2]

Necessitates handling

exclusively within a certified

fume hood.

Section 2: Personal Protective Equipment (PPE)
Matrix
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The selection of PPE is not arbitrary; it is a calculated defense against the specific

physicochemical properties of the compound.

Ocular Protection: Chemical splash goggles (ANSI Z87.1 certified). Causality: Standard

safety glasses leave the orbital cavity vulnerable to aerosolized dust. Given the H319

(serious eye irritation) designation, a full-seal goggle prevents micro-particulate ingress.

Dermal Protection (Gloves): Double-gloving with heavy-duty Nitrile (minimum 5 mil

thickness). Causality: Nitrile provides superior resistance to carboxylic acids compared to

latex. The double-glove system acts as a self-validating safety measure: if the outer glove is

breached or contaminated with the lipophilic solid, it can be immediately doffed without

exposing the skin, maintaining the sterile/safe barrier of the inner glove.

Body Protection: Flame-resistant (FR) or standard cotton lab coat, fully buttoned, with cuffs

tucked under the inner glove. Causality: Prevents dust accumulation on the forearms, which

could later transfer to the face or eyes.

Respiratory Protection: N95 or P100 particulate respirator only if handling outside a fume

hood (which is strongly discouraged). Inside a functioning fume hood, the engineering

controls supersede the need for a respirator.

Section 3: Operational Workflow & Handling
Protocol
Trust in a protocol is built through self-validation. The following step-by-step methodology

ensures that every action is verified before proceeding.

Step-by-Step Weighing and Transfer Protocol:

Engineering Control Validation: Before opening the reagent bottle, verify the fume hood face

velocity is between 80-120 feet per minute (fpm). Self-Validation: Tape a small piece of tissue

paper to the bottom of the sash. A steady inward flutter visually confirms negative pressure.

Preparation of the Environment: Line the weighing area inside the hood with anti-static

weighing paper. Causality: Because trans-4-Fluorocyclohexanecarboxylic acid is a solid,
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static charge can cause the powder to repel from the spatula and aerosolize into the user's

breathing zone.

Tare and Transfer: Place a static-dissipative weighing boat on the analytical balance. Tare

the balance. Using a grounded stainless-steel spatula, slowly transfer the required mass.

Sealing and Decontamination: Immediately recap the primary container. Wipe the exterior of

the reagent bottle with a damp, disposable laboratory wipe to capture any stray particulates

before returning it to the 4[4].

Solubilization: Transfer the weighed solid directly into the reaction vessel. If utilizing it as a

synthetic building block, dissolve it in the appropriate organic solvent (e.g., dichloromethane

or DMF) prior to removing the vessel from the fume hood.
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Workflow for the safe handling and transfer of trans-4-Fluorocyclohexanecarboxylic Acid.
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Section 4: Spill Response & Decontamination
In the event of a localized spill within the fume hood:

Isolate: Lower the fume hood sash to increase face velocity and contain aerosolized dust.

Neutralize & Absorb: Do not dry-sweep, as this generates hazardous dust. Lightly mist the

spilled solid with a dilute alkaline solution (e.g., 5% sodium bicarbonate) to neutralize the

carboxylic acid moiety.

Collect: Use damp absorbent pads to collect the neutralized material.

Decontaminate: Wash the surface with soap and water, followed by an ethanol wipe to

remove any residual lipophilic fluorinated organics.

Section 5: Disposal Plan & Environmental Logistics
Because of the strong C-F bond, fluorinated organic compounds are environmentally persistent

and resist standard metabolic degradation. Under no circumstances should trans-4-
Fluorocyclohexanecarboxylic acid be 5[5].

Step-by-Step Disposal Protocol:

Segregation: Collect all unreacted solid and contaminated consumables (weighing boats,

pipette tips) in a designated, sealable solid hazardous waste container.

Liquid Waste: If the compound is dissolved in a solvent, the resulting solution must be

classified as Halogenated Organic Waste due to the presence of the fluorine atom.

Causality: Mixing halogenated and non-halogenated waste streams can lead to highly

exothermic reactions or toxic gas release during incineration, and disposal facilities charge a

premium for halogenated waste separation.

Labeling: Clearly label the waste container with the chemical name, CAS number (174771-

54-1), and the specific hazards (5)[5].

Final Disposition: Coordinate with your Environmental Health and Safety (EHS) department

for pickup. The standard destruction method for fluorinated organics is high-temperature
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incineration equipped with scrubbers to capture hydrogen fluoride (HF) gas generated during

combustion.
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Decision tree for the segregation and disposal of fluorinated organic waste streams.
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Source: sigmaaldrich.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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